Cas no 1807030-31-4 (Ethyl 2-bromo-6-bromomethyl-4-cyanobenzoate)

• Product Name: Ethyl 2-bromo-6-bromomethyl-4-cyanobenzoate
• CAS No: 1807030-31-4
• MF: C₁₁H₉Br₂NO₂
• MW: 347.002661466599
• CID: 4948622
• Update Time: 2025-10-30

Ethyl 2-bromo-6-bromomethyl-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-bromomethyl-4-cyanobenzoate

• Inchi： 1S/C11H9Br2NO2/c1-2-16-11(15)10-8(5-12)3-7(6-14)4-9(10)13/h3-4H,2,5H2,1H3
• InChI Key： WQJUBXQFUZHAEJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(CBr)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-6-bromomethyl-4-cyanobenzoate

Ethyl 2-bromo-6-bromomethyl-4-cyanobenzoate (CAS No. 1807030-31-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-6-bromomethyl-4-cyanobenzoate (CAS No. 1807030-31-4) is a highly valuable intermediate in the realm of pharmaceutical synthesis, exhibiting a unique structural framework that makes it indispensable in the development of novel therapeutic agents. This compound, characterized by its dual bromomethyl and cyano functional groups, offers a rich palette for chemical modifications, enabling the synthesis of a diverse array of bioactive molecules.

The significance of Ethyl 2-bromo-6-bromomethyl-4-cyanobenzoate in modern drug discovery cannot be overstated. Its molecular architecture, featuring both bromine substituents and a cyano group, provides multiple sites for selective functionalization. This flexibility is particularly advantageous in constructing complex scaffolds that mimic natural products or target specific biological pathways. The presence of bromomethyl groups, for instance, facilitates nucleophilic substitution reactions, while the cyano group can be converted into other functionalities such as carboxylic acids or amides through standard chemical transformations.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, including cancer, inflammation, and neurological disorders. The compound Ethyl 2-bromo-6-bromomethyl-4-cyanobenzoate has emerged as a key building block in this endeavor. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allows for the integration of aryl and heteroaryl moieties into larger molecular structures. These reactions are pivotal in constructing intricate pharmacophores that exhibit high binding affinity to biological targets.

One of the most compelling applications of Ethyl 2-bromo-6-bromomethyl-4-cyanobenzoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the compound's reactive sites, researchers can design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which are overactive in many cancer types.

The cyano group in Ethyl 2-bromo-6-bromomethyl-4-cyanobenzoate also serves as a versatile handle for further derivatization. It can be hydrolyzed to form a carboxylic acid or reduced to an amine, expanding its utility in drug design. This adaptability has made it a preferred choice for medicinal chemists seeking to fine-tune the properties of their lead compounds. For example, carboxylic acid derivatives derived from this intermediate have been investigated as potential protease inhibitors, which are critical in managing inflammatory and infectious diseases.

Recent advances in computational chemistry have further enhanced the utility of Ethyl 2-bromo-6-bromomethyl-4-cyanobenzoate. Molecular modeling studies have demonstrated its potential as a scaffold for designing molecules with improved pharmacokinetic profiles. By integrating structural insights from computational simulations with traditional synthetic methodologies, researchers can accelerate the discovery process and identify promising candidates more efficiently. This interdisciplinary approach has led to several high-profile successes in drug development pipelines.

The pharmaceutical industry has also recognized the importance of sustainable chemistry practices. The synthesis of Ethyl 2-bromo-6-bromomethyl-4-cyanobenzoate adheres to green chemistry principles by minimizing waste and maximizing atom economy. Modern synthetic routes often employ catalytic methods and solvent systems that are environmentally benign. These innovations not only reduce the ecological footprint of drug production but also enhance cost-effectiveness and scalability.

In conclusion, Ethyl 2-bromo-6-bromomethyl-4-cyanobenzoate (CAS No. 1807030-31-4) represents a cornerstone in contemporary pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound will undoubtedly remain at the forefront of drug discovery efforts.